Cas no 868256-56-8 (2-[(4-Butyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide)
2-[(4-Butyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 868256-56-8
- 2-[(4-butyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide
- 2-[(4-butyl-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide
- AKOS005108781
- JS-2866
- Acetamide, 2-[(4-butyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]-N-(2-methoxy-5-methylphenyl)-
- 2-[(4-Butyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide
-
- Inchi: 1S/C22H26N4O2S/c1-4-5-13-26-21(17-9-7-6-8-10-17)24-25-22(26)29-15-20(27)23-18-14-16(2)11-12-19(18)28-3/h6-12,14H,4-5,13,15H2,1-3H3,(H,23,27)
- InChI Key: CATAKLIHJSLCLK-UHFFFAOYSA-N
- SMILES: C(NC1=CC(C)=CC=C1OC)(=O)CSC1N(CCCC)C(C2=CC=CC=C2)=NN=1
Computed Properties
- Exact Mass: 410.17764726g/mol
- Monoisotopic Mass: 410.17764726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 9
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 94.3Ų
Experimental Properties
- Density: 1.20±0.1 g/cm3(Predicted)
- pka: 12.38±0.70(Predicted)
2-[(4-Butyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625344-1mg |
2-((4-Butyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxy-5-methylphenyl)acetamide |
868256-56-8 | 98% | 1mg |
¥535.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625344-2mg |
2-((4-Butyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxy-5-methylphenyl)acetamide |
868256-56-8 | 98% | 2mg |
¥536.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625344-5mg |
2-((4-Butyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxy-5-methylphenyl)acetamide |
868256-56-8 | 98% | 5mg |
¥661.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625344-10mg |
2-((4-Butyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(2-methoxy-5-methylphenyl)acetamide |
868256-56-8 | 98% | 10mg |
¥862.00 | 2024-04-27 |
2-[(4-Butyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 2-[(4-Butyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide
Compound CAS No. 868256-56-8: 2-[(4-butyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide
The compound with CAS No. 868256-56-8, named 2-[(4-butyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides and triazoles, which are well-known for their versatility in medicinal chemistry. The structure of this compound incorporates a triazole ring substituted with a butyl group and a phenyl group, along with a sulfanyl (sulfur-containing) group and an acetamide moiety attached to a methoxy-substituted aromatic ring.
Recent studies have highlighted the importance of triazole-containing compounds in drug discovery due to their ability to form stable hydrogen bonds and their potential as bioisosteres. The presence of the triazole ring in this compound suggests its potential role as a heterocyclic scaffold in medicinal chemistry. Additionally, the substitution pattern on the triazole ring (specifically the butyl and phenyl groups) may influence its pharmacokinetic properties, such as absorption and distribution.
The acetamide group attached to the triazole ring further enhances the compound's versatility. Acetamides are commonly used in pharmaceuticals due to their ability to modulate biological activity through interactions with various protein targets. The methoxy and methyl substituents on the aromatic ring may contribute to the compound's lipophilicity, which is crucial for its potential use in drug delivery systems.
From a synthetic perspective, this compound can be prepared through a multi-step process involving the formation of the triazole ring via cyclization reactions, followed by substitution reactions to introduce the sulfanyl and acetamide groups. The synthesis of such compounds often requires careful optimization of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have provided new avenues for synthesizing similar compounds with improved efficiency.
In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For instance, studies have indicated that it may exhibit antioxidant properties due to the presence of the phenyl group and sulfur atom in its structure. Additionally, its ability to form hydrogen bonds could make it a potential candidate for inhibiting protein-protein interactions or enzyme activities.
One of the most exciting aspects of this compound is its potential application in anticancer therapy. Triazoles have been reported to possess anti-tumor properties by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. The combination of the triazole ring with other functional groups in this compound could enhance its efficacy as an anticancer agent while reducing off-target effects.
Furthermore, the presence of multiple substituents on both the triazole and aromatic rings provides opportunities for further chemical modification. By altering these substituents, chemists can explore new analogs with enhanced pharmacokinetic profiles or improved bioavailability. This approach aligns with current trends in drug discovery that emphasize structure-based drug design and rational drug optimization.
In conclusion, CAS No. 868256-56-8 represents a sophisticated organic molecule with significant potential in pharmaceutical research. Its unique structure combining triazoles, sulfonamides, and aromatic substituents positions it as a valuable tool for exploring new therapeutic targets. As research continues to uncover its biological properties and synthetic capabilities, this compound is likely to play an increasingly important role in advancing medicinal chemistry.
868256-56-8 (2-[(4-Butyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)